

Technical Support Center: Accurate Measurement of Active GLP-1-(7-36)-amide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Human GLP-1-(7-36)-amide

Cat. No.: B14796319

[Get Quote](#)

A Guide for Researchers on Preventing DPP-4 Mediated Degradation in Samples

Welcome to the technical support center for incretin hormone analysis. As a Senior Application Scientist, I understand the critical importance of sample integrity for obtaining reliable and reproducible data. This guide is designed to provide you with the necessary information and protocols to successfully measure active GLP-1-(7-36)-amide by effectively preventing its degradation by Dipeptidyl Peptidase-4 (DPP-4) in your experimental samples.

Glucagon-like peptide-1 (GLP-1) is a key incretin hormone with a very short half-life of approximately 1-2 minutes in circulation.^{[1][2][3][4]} This rapid degradation is primarily mediated by the enzyme DPP-4, which cleaves the N-terminal end of the active GLP-1-(7-36)-amide, rendering it inactive.^{[1][5][6]} Therefore, meticulous sample handling is paramount to ensure the accurate quantification of the biologically active form of this hormone.

This resource will walk you through the essential considerations, from the mechanism of degradation to practical, step-by-step protocols and troubleshooting advice.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions researchers have when working with GLP-1.

Q1: What is DPP-4, and why is it a major issue for GLP-1 sample analysis?

A: Dipeptidyl Peptidase-4 (DPP-4) is a serine protease that is widely expressed throughout the body, including on the surface of endothelial cells, and it also exists in a soluble, circulating form.^[5] Its primary function in this context is to inactivate GLP-1 by cleaving the peptide after the second amino acid, alanine. This enzymatic action converts the active GLP-1-(7-36)-amide to the inactive GLP-1-(9-36)-amide.^[5] Due to the ubiquitous presence and high efficiency of DPP-4, GLP-1 is rapidly degraded in vivo and ex vivo in collected blood samples. This makes it challenging to accurately measure the true physiological levels of active GLP-1 without taking immediate preventative measures.

Q2: What is the difference between "active" and "total" GLP-1, and which should I measure?

A:

- Active GLP-1 specifically refers to the intact, biologically functional forms, primarily GLP-1-(7-36)-amide and GLP-1-(7-37). These are the forms that bind to the GLP-1 receptor and elicit insulinotropic effects.^[6]
- Total GLP-1 encompasses both the active forms and their inactive metabolites, predominantly GLP-1-(9-36)-amide.

The choice of which to measure depends on your research question. To study the direct physiological effects of the hormone or the efficacy of GLP-1 receptor agonists, measuring active GLP-1 is essential. Measuring total GLP-1 can provide an indication of the overall secretion of the hormone from the gut L-cells, as it reflects both the secreted active form and its subsequent degradation product.^[7]

Q3: Which DPP-4 inhibitor should I use for my samples, and at what concentration?

A: Several DPP-4 inhibitors are available for research purposes. The choice often depends on availability, cost, and the specific requirements of your assay. It's crucial to add the inhibitor to the blood collection tube immediately upon sample collection.^[8] Commercially available DPP-4 inhibitors are often sold with specific instructions for the required concentration to achieve

effective inhibition in blood or plasma samples.[8] Some commonly used inhibitors include sitagliptin, vildagliptin, and linagliptin.[8] For a more generalized laboratory preparation, a final concentration of 10 μ L of a commercially prepared DPP-4 inhibitor per 1 mL of whole blood is a common recommendation.[9]

Q4: Can I use serum samples for measuring active GLP-1?

A: It is not recommended to use serum for the measurement of active GLP-1. The clotting process, which can take 30 minutes or more, allows ample time for DPP-4 to degrade the active GLP-1 in the sample, even at room temperature.[10][11] Plasma, collected in tubes containing an anticoagulant (like EDTA) and a DPP-4 inhibitor, is the appropriate sample type. [9][12]

Q5: How critical are temperature and processing time for sample stability?

A: Both are extremely critical. After collection, blood samples should be kept on ice to reduce enzymatic activity.[9][13] Plasma should be separated from blood cells by centrifugation within one hour of collection.[9][13] The centrifugation should be performed at a low temperature (2-8°C).[9][12] If the plasma cannot be assayed immediately (within 2-3 hours), it should be aliquoted and stored at -70°C or colder to prevent degradation.[9][12]

Troubleshooting Guide

Encountering issues with your GLP-1 measurements can be frustrating. This section provides guidance on common problems and their solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or undetectable active GLP-1 levels	Inadequate or delayed DPP-4 inhibition.	Ensure the correct concentration of a potent DPP-4 inhibitor is added to the collection tube immediately after drawing blood. [8] Consider using commercially prepared blood collection tubes containing DPP-4 inhibitors (e.g., BD™ P800). [9] [12]
Improper sample handling (e.g., delayed processing, not kept on ice).	Process samples on ice and centrifuge within one hour of collection. [9] [13] Immediately freeze plasma aliquots at -70°C or below for long-term storage. [12]	
Use of serum instead of plasma.	Always use plasma collected with an anticoagulant and a DPP-4 inhibitor. [12] [14]	
Insensitive assay.	Ensure your ELISA or other assay has the required sensitivity to detect the low physiological concentrations of active GLP-1. [15] [16]	
High variability between replicate samples	Inconsistent timing of inhibitor addition.	Standardize the procedure for adding the DPP-4 inhibitor to ensure it is done immediately and consistently for all samples.
Multiple freeze-thaw cycles.	Aliquot plasma into single-use volumes before freezing to avoid repeated freeze-thaw	

cycles, which can degrade the peptide.[9]

Issues with the assay itself.

Review the manufacturer's protocol for the assay kit and check for any potential sources of error in your procedure.


Assay variability between manufacturers and even between lots from the same manufacturer can be a factor.

[15][16]

Protocols and Workflows

Adhering to a standardized protocol is key to obtaining high-quality data. Below are detailed workflows for sample collection and processing.

Experimental Workflow for GLP-1 Sample Collection and Processing



[Click to download full resolution via product page](#)

Caption: Workflow for optimal collection and processing of blood samples for active GLP-1 measurement.

Protocol 1: Blood Collection for Active GLP-1 Measurement

- Preparation: Before sample collection, prepare and label pre-chilled tubes. You can either use commercially available tubes containing DPP-4 inhibitors (e.g., BD™ P800) or prepare

your own.^{[9][12]} To prepare your own, add an appropriate volume of a DPP-4 inhibitor solution to an EDTA-containing tube.


- **Collection:** Collect whole blood directly into the prepared, chilled tube.
- **Immediate Mixing:** Immediately after collection, gently invert the tube 8-10 times to ensure thorough mixing of the blood with the anticoagulant and DPP-4 inhibitor.
- **Cooling:** Place the tube on ice immediately to minimize enzymatic activity.^{[9][13]}

Protocol 2: Plasma Processing and Storage

- **Centrifugation:** Within one hour of collection, centrifuge the blood sample at 1000-2000 x g for 10-15 minutes in a refrigerated centrifuge set to 4°C.^{[9][12]}
- **Plasma Aspiration:** Carefully aspirate the plasma supernatant without disturbing the buffy coat or red blood cells.
- **Aliquoting:** Transfer the plasma into pre-labeled cryovials in volumes suitable for single-use to avoid freeze-thaw cycles.^[9]
- **Storage:** Immediately store the plasma aliquots at -70°C or colder. Samples stored under these conditions are generally stable for extended periods.^{[9][12]}

The Mechanism of GLP-1 Degradation

Understanding the underlying mechanism of GLP-1 degradation by DPP-4 can reinforce the importance of the preventative measures outlined above.



[Click to download full resolution via product page](#)

Caption: Enzymatic cleavage of active GLP-1 by DPP-4, resulting in its inactivation.

By implementing these best practices, you can significantly improve the accuracy and reliability of your active GLP-1 measurements, leading to more robust and publishable research findings.

References

- ALPCO Diagnostics. (2019, February 26). How to Properly Collect and Handle GLP-1 Samples. Retrieved from [\[Link\]](#)
- Ussher, J. R., & Drucker, D. J. (2014). Pleiotropic Mechanisms for the Glucose-Lowering Action of DPP-4 Inhibitors. *Diabetes*, 63(6), 2209–2221. [\[Link\]](#)
- ResearchGate. (2024, January 18). How to add DPP-4 inhibitor to blood samples to preserve GLP-1 for analysis?. Retrieved from [\[Link\]](#)
- Kalra, S. (2014). Dipeptidyl peptidase-4 inhibitors: Novel mechanism of actions. *Indian Journal of Endocrinology and Metabolism*, 18(5), 593. [\[Link\]](#)
- ALPCO Diagnostics. (2019, February 19). How DPP-4 Complicates Measuring GLP-1 Accurately. Retrieved from [\[Link\]](#)
- Thomas, L., et al. (2013). A comparative study of the binding properties, dipeptidyl peptidase-4 (DPP-4) inhibitory activity and glucose-lowering efficacy of the DPP-4 inhibitors

alogliptin, linagliptin, saxagliptin, sitagliptin and vildagliptin in mice. *Diabetes, Obesity and Metabolism*, 15(9), 803-812. [[Link](#)]

- Wikipedia. (n.d.). Glucagon-like peptide-1. Retrieved from [[Link](#)]
- Drucker, D. J., & Nauck, M. A. (2006). The incretin system: glucagon-like peptide-1 receptor agonists and dipeptidyl peptidase-4 inhibitors in type 2 diabetes. *The Lancet*, 368(9548), 1696-1705. [[Link](#)]
- Craddy, P., et al. (2014). Comparative Effectiveness of Dipeptidylpeptidase-4 Inhibitors in Type 2 Diabetes: A Systematic Review and Mixed Treatment Comparison. *Diabetes Therapy*, 5(1), 1-41. [[Link](#)]
- Wu, S., et al. (2020). Comparisons between dipeptidyl peptidase-4 inhibitors and other classes of hypoglycemic drugs using two distinct biomarkers of pancreatic beta-cell function: A meta-analysis. *PLOS ONE*, 15(7), e0236469. [[Link](#)]
- Med Ed 101. (2021, July 28). Comparison of DPP4 Inhibitors. Retrieved from [[Link](#)]
- Scheen, A. J. (2015). DPP-4 inhibitors in the management of type 2 diabetes: A critical review of head-to-head trials. *Diabetes & Metabolism*, 41(3), 199-211. [[Link](#)]
- American Journal of Managed Care. (2012, August 15). Incretin Impairment: The Role of GLP-1 and DPP-4 in Type 2 Diabetes Management. Retrieved from [[Link](#)]
- IBL International. (n.d.). Glucagon-Like Peptide-1 (7-36) active ELISA RE53121. Retrieved from [[Link](#)]
- Yi, S. S., et al. (2015). Degradation and Stabilization of Peptide Hormones in Human Blood Specimens. *PLOS ONE*, 10(7), e0134427. [[Link](#)]
- Hvitfeld, C. F., et al. (2024). Establishing a Relationship between In Vitro Potency in Cell-Based Assays and Clinical Efficacious Concentrations for Approved GLP-1 Receptor Agonists. *Molecules*, 29(20), 4642. [[Link](#)]
- ALPCO Diagnostics. (2018, July 31). An Accurate Solution to the Challenges with Measuring GLP-1. Retrieved from [[Link](#)]

- Bak, M. J., et al. (2014). Specificity and sensitivity of commercially available assays for glucagon-like peptide-1 (GLP-1): implications for GLP-1 measurements in clinical studies. *Diabetes, Obesity and Metabolism*, 16(11), 1155-1164. [[Link](#)]
- Baggio, L. L., & Drucker, D. J. (2007). Biology of incretins: GLP-1 and GIP. *Gastroenterology*, 132(6), 2131-2157. [[Link](#)]
- ERGSY. (n.d.). What is the half-life of GLP-1?. Retrieved from [[Link](#)]
- Holst, J. J., & Deacon, C. F. (2020). DPP-4 Inhibition and the Path to Clinical Proof. *Frontiers in Endocrinology*, 11, 603. [[Link](#)]
- Shah, P., et al. (2013). DPP-4 Inhibitor Linagliptin Restores β -Cell Function and Survival in Human Isolated Islets Through GLP-1 Stabilization. *The Journal of Clinical Endocrinology & Metabolism*, 98(7), E1163-E1172. [[Link](#)]
- Waget, A., et al. (2023). Inhibition of dipeptidyl peptidase 4 allows accurate measurement of GLP-1 secretion in mice. *American Journal of Physiology-Endocrinology and Metabolism*, 325(5), E541-E553. [[Link](#)]
- Eurofins. (n.d.). Development and Characterization of the Method for the Measurement of GLP-1 Agonist Biopotency. Retrieved from [[Link](#)]
- YouTube. (2023, March 27). Webinar - Validated Bioassays for Accelerating GLP 1 & -2 Therapeutics. Retrieved from [[Link](#)]
- YouTube. (2019, February 22). How to properly collect and handle GLP-1 samples. Retrieved from [[Link](#)]
- The Japan Diabetes Society. (n.d.). Guideline for Incretin Measurement. Retrieved from [[Link](#)]
- Pugliese, G., et al. (2020). Insights into the Roles of GLP-1, DPP-4, and SGLT2 at the Crossroads of Cardiovascular, Renal, and Metabolic Pathophysiology. *International Journal of Molecular Sciences*, 21(11), 3868. [[Link](#)]

- ResearchGate. (n.d.). Structure and half-lives of native human GLP-1, liraglutide and semaglutide. Retrieved from [\[Link\]](#)
- Brieflands. (2024, October 28). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. Retrieved from [\[Link\]](#)
- Mercodia. (n.d.). Important aspects to consider when measuring GLP-1. Retrieved from [\[Link\]](#)
- Wewer Albrechtsen, N. J., et al. (2026, February 4). In Vivo Inhibition of Dipeptidyl Peptidase 4 Allows Measurement of GLP-1 Secretion in Mice. Retrieved from [\[Link\]](#)
- Wewer Albrechtsen, N. J., et al. (2024, January 31). In Vivo Inhibition of Dipeptidyl Peptidase 4 Allows Measurement of GLP-1 Secretion in Mice. Retrieved from [\[Link\]](#)
- Separation Science. (2025, December 19). Troubleshooting GLP-1 Agonist Methods: Real Failures, Root Causes, and Fixes in UHPLC/HPLC. Retrieved from [\[Link\]](#)
- Mercodia. (n.d.). White Paper Important aspects to consider when measuring GLP-1. Retrieved from [\[Link\]](#)
- Deacon, C. F. (2019). Choosing between GLP-1 Receptor Agonists and DPP-4 Inhibitors: A Pharmacological Perspective. Journal of Diabetes and its Complications, 33(4), 323-331. [\[Link\]](#)
- Nauck, M. A., et al. (2011). Assessment of the incretin effect in healthy subjects: concordance between clamp and OGTT methods. Diabetologia, 54(1), 107-115. [\[Link\]](#)
- Shimadzu. (n.d.). Selective and sensitive quantification of glucagon and glucagon-related peptide hormones in human plasma using conventional LC/MS. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). A UHPLC/MS/MS method for the analysis of active and inactive forms of GLP-1 and GIP incretins in human plasma. Retrieved from [\[Link\]](#)
- Scientific Laboratory Supplies. (n.d.). DPP-IV Inhibitor. Retrieved from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. alpco.com \[alpco.com\]](#)
- [2. Glucagon-like peptide-1 - Wikipedia \[en.wikipedia.org\]](#)
- [3. What is the half-life of GLP-1? | ERGSY \[ergsy.com\]](#)
- [4. researchgate.net \[researchgate.net\]](#)
- [5. diabetesjournals.org \[diabetesjournals.org\]](#)
- [6. Mechanism of Action of DPP-4 Inhibitors—New Insights - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [7. mercodia.com \[mercodia.com\]](#)
- [8. researchgate.net \[researchgate.net\]](#)
- [9. alpco.com \[alpco.com\]](#)
- [10. merckmillipore.com \[merckmillipore.com\]](#)
- [11. bdbiosciences.com \[bdbiosciences.com\]](#)
- [12. mesoscale.com \[mesoscale.com\]](#)
- [13. m.youtube.com \[m.youtube.com\]](#)
- [14. ibl-international.com \[ibl-international.com\]](#)
- [15. alpco.com \[alpco.com\]](#)
- [16. researchgate.net \[researchgate.net\]](#)
- To cite this document: BenchChem. [Technical Support Center: Accurate Measurement of Active GLP-1-(7-36)-amide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b14796319/docs#technical-support-center-accurate-measurement-of-active-glp-1-7-36-amide\]](https://www.benchchem.com/product/b14796319/docs#technical-support-center-accurate-measurement-of-active-glp-1-7-36-amide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)